Cas no 6317-18-6 (Methylene dithiocyanate)

• Product Name: Methylene dithiocyanate
• CAS No: 6317-18-6
• MF: C₃H₂N₂S₂
• MW: 130.191377162933
• MDL: MFCD00001833
• CID: 46630
• PubChem ID: 87572992
• Update Time: 2026-05-11

Methylene dithiocyanate Chemical and Physical Properties

Names and Identifiers

• Methylene dithiocyanate
• Methylene bis(thiocyanate)
• Dithiocyano methane
• thiocyanatomethyl thiocyanate
• MTC
• methane dithiocyanate
• Dithiocyanatomethane
• Methylene Bisthiocyanate
• 二硫氰基甲烷生产厂家
• Methylenedithiocyanate
• Proxel MB
• Methylenedirhodanide
• Thiocyanic acid, methylene ester
• Nalfloc N 206
• Methylenedirhodanid
• METHYLENE THIOCYANATE
• Methane, dithiocyanato-
• Methylendirhodanid
• Methylendithiokyanat
• methylenebisthiocyanate
• Caswell No. 565
• Methylenebis(thiocyanate)
• Slimicide MC
• Methylendirhodanid [Czech]
• V 709
• Methylenedirhodanid [German]
• M
• 3-03-00-00288 (Beilstein Handbook Reference)
• A834251
• DTXCID805599
• NCGC00091525-06
• DTXSID8025599
• NSC40464
• NCGC00091525-05
• BRN 1743370
• AS-11804
• K1QS9QOS1J
• AKOS015915319
• Busan 110
• CHEBI:134614
• Methylene ester of Thiocyanic acid
• CH2(SCN)2
• NS00004687
• Tolcide MBT
• Nalco D-1994
• CP 17879
• CAS-6317-18-6
• WLN: NCS1SCN
• thiocyanic acid thiocyanatomethyl ester
• METHYLENE THIOCYANATE [HSDB]
• NCGC00091525-03
• MLS002454417
• CHEMBL1524617
• NCGC00091525-07
• UNII-K1QS9QOS1J
• NSC 40464
• JWZXKXIUSSIAMR-UHFFFAOYSA-N
• Q1963090
• Thiocyanic acid, C,C'-methylene ester
• D91426
• Antiblu 3737
• M1020
• MFCD00001833
• FT-0628879
• Tox21_202325
• N-948 Biocide
• CCRIS 636
• InChI=1/C3H2N2S2/c4-1-6-3-7-2-5/h3H
• NCGC00091525-02
• HSDB 4497
• SCHEMBL20931
• NCGC00259874-01
• 6317-18-6
• EPA Pesticide Chemical Code 068102
• SMR000778018
• Amerstat 282 (Salt/Mix)
• Tox21_301058
• NSC-40464
• EINECS 228-652-3
• NCGC00091525-01
• NCGC00091525-04
• MethyleneBithiocyanate
• {[(cyanosulfanyl)methyl]sulfanyl}carbonitrile
• Methylendithiokyanat [Czech]
• NCGC00254960-01

• MDL： MFCD00001833
• Inchi： 1S/C3H2N2S2/c4-1-6-3-7-2-5/h3H2
• InChI Key： JWZXKXIUSSIAMR-UHFFFAOYSA-N
• SMILES： S(C#N)CSC#N

Computed Properties

• Exact Mass: 129.96600
• Monoisotopic Mass: 129.965939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 98.2

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.492 (estimate)
• Melting Point: 103.0 to 108.0 deg-C
• Boiling Point: 285.2 ºCat 760 mmHg
• Flash Point: >110°C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Decomposes in water. Slightly soluble in organic solvents.
• Stability/Shelf Life: Stable, but moisture sensitive. Reacts vigorously with strong bases, strong oxidizing agents. Reacts with water.
• PSA: 98.18000
• LogP: 1.37246
• Solubility: It is poorly soluble in water, soluble in dioxane and dimethylformamide, and slightly soluble in other organic solvents. The solubility in room temperature water is 2300ppm.

Methylene dithiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H310-H314-H317-H400
• Warning Statement： P260-P262-P264-P270-P272-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R25;R26;R34;R43;R50
• Safety Instruction： S26-S28-S36/37/39-S45-S61-S28A
• RTECS：XL1560000
• Hazardous Material Identification：
• HazardClass：6.1 (8)
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R25; R26; R34; R43; R50

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Methylene dithiocyanate

Introduction to Methylene Dithiocyanate (CAS No. 6317-18-6)

Methylene dithiocyanate, a compound with the chemical formula COS, is a significant molecule in the field of organic chemistry and industrial applications. Its CAS number, 6317-18-6, uniquely identifies it in the chemical registry, underscoring its importance in various synthetic processes and research endeavors.

The compound is widely recognized for its role as an intermediate in the synthesis of various sulfur-containing heterocycles. These heterocycles are pivotal in pharmaceuticals, agrochemicals, and materials science due to their diverse biological activities and structural properties. Methylene dithiocyanate's ability to act as a precursor for these complex structures has made it a subject of extensive study and interest.

In recent years, the application of methylene dithiocyanate has expanded into novel areas, particularly in the development of advanced materials. Researchers have been exploring its potential in creating conductive polymers and metal-organic frameworks (MOFs). These materials are crucial for applications ranging from energy storage to catalysis. The unique electronic properties of molecules derived from methylene dithiocyanate have been a focal point in this research, demonstrating its versatility beyond traditional organic synthesis.

The compound's reactivity also makes it valuable in the field of medicinal chemistry. It serves as a building block for synthesizing thiol-based compounds, which are known for their antioxidant and anti-inflammatory properties. Recent studies have highlighted its role in developing new therapeutic agents targeting neurological disorders. The ability of methylene dithiocyanate to form stable complexes with metal ions has further intrigued scientists, leading to investigations into its potential as a chelating agent in drug delivery systems.

Industrial applications of methylene dithiocyanate are equally noteworthy. It is used as a stabilizer in rubber manufacturing, where it enhances the durability and resistance of rubber products. Additionally, its derivatives have found use in corrosion inhibitors for metals, protecting industrial equipment from degradation. The compound's efficacy in these applications stems from its ability to form stable bonds with various substrates, thereby imparting enhanced protective properties.

The environmental impact of methylene dithiocyanate is another area that has garnered attention. While it is not classified as a hazardous substance, its persistence in certain environments raises concerns about long-term ecological effects. Ongoing research aims to mitigate these concerns by developing more environmentally friendly synthetic routes and by studying its degradation pathways. This ensures that its use remains sustainable and does not pose risks to ecosystems.

In conclusion, methylene dithiocyanate (CAS No. 6317-18-6) is a multifaceted compound with broad applications across multiple industries. Its role as an intermediate in organic synthesis, its potential in pharmaceuticals, advanced materials, and industrial processes underscores its significance. As research continues to uncover new uses and refine existing applications, the importance of methylene dithiocyanate is set to grow further.